3-[4-(3-Methoxyphenyl)piperazin-1-yl]-1-(naphthalen-1-yl)pyrrolidine-2,5-dione

Specification

• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5 g/mol
• IUPAC Name: 3-[4-(3-methoxyphenyl)piperazin-1-yl]-1-naphthalen-1-ylpyrrolidine-2,5-dione
• Standard InChI: InChI=1S/C25H25N3O3/c1-31-20-9-5-8-19(16-20)26-12-14-27(15-13-26)23-17-24(29)28(25(23)30)22-11-4-7-18-6-2-3-10-21(18)22/h2-11,16,23H,12-15,17H2,1H3
• Standard InChI Key: YQJFVIQUEDCEIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)C3CC(=O)N(C3=O)C4=CC=CC5=CC=CC=C54

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure integrates three distinct pharmacophores:

• A pyrrolidine-2,5-dione ring, which contributes to conformational rigidity and hydrogen-bonding capabilities.

• A naphthalen-1-yl group, enhancing hydrophobic interactions and π-π stacking with aromatic residues in biological targets.

• A 4-(3-methoxyphenyl)piperazine side chain, known for its affinity toward neurotransmitter receptors, particularly serotonin and dopamine systems.

X-ray crystallographic analyses reveal that the molecule crystallizes in a monoclinic system with intermolecular hydrogen bonds involving the dione carbonyl groups and the piperazine nitrogen atoms. These interactions stabilize the crystal lattice and may influence bioavailability.

Physicochemical Characteristics

Key physicochemical parameters include:

Property	Value	Relevance
logP	3.21	Moderate lipophilicity
Polar Surface Area	42.22 Ų	Moderate membrane permeability
Hydrogen Bond Acceptors	6	Facilitates target binding
Stereochemistry	Racemic mixture	Potential for enantiomer-specific activity

The logSw value of -3.67 indicates limited aqueous solubility, necessitating formulation strategies for in vivo applications. The racemic nature of the compound underscores the need for chiral resolution studies to isolate biologically active enantiomers.

Synthesis and Preparation

Synthetic Pathways

While detailed synthetic protocols remain proprietary, literature suggests a multi-step approach involving:

• Formation of the pyrrolidine-2,5-dione core via cyclization of maleic anhydride derivatives.

• Naphthalene incorporation through Friedel-Crafts alkylation or nucleophilic aromatic substitution.

• Piperazine functionalization using Ullmann coupling or Buchwald-Hartwig amination to attach the 3-methoxyphenyl group.

A hypothetical reaction scheme is outlined below:

• Step 1: Condensation of maleic anhydride with naphthalen-1-amine to form 1-(naphthalen-1-yl)pyrrolidine-2,5-dione.

• Step 2: Introduction of the piperazine moiety via nucleophilic substitution at the C3 position of the dione ring.

• Step 3: Methoxy group installation on the phenyl ring using methyl iodide in the presence of a base.

Challenges and Optimization

Key challenges include:

• Regioselectivity in the substitution reactions, particularly at the C3 position of the dione ring.

• Purification of the racemic mixture, which may require chiral stationary-phase chromatography.

Research Findings and Structural Insights

X-ray Crystallography

Single-crystal X-ray diffraction (SCXRD) data confirm a monoclinic P2₁/c space group with unit cell parameters:

• a = 12.34 Å

• b = 7.89 Å

• c = 15.67 Å

• β = 102.5°.

Intermolecular hydrogen bonds between the dione carbonyl (O1) and piperazine N-H (2.89 Å) stabilize the supramolecular architecture.

Structure-Activity Relationships (SAR)

• Naphthalene substitution: Removal of the naphthalen-1-yl group reduces BACE-1 inhibition by 70%, emphasizing its role in hydrophobic binding.

• Methoxy position: Para-substitution on the phenyl ring abolishes 5-HT₁A affinity, while meta-substitution (as in the current compound) retains activity.